Cas no 1235406-47-9 (N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide)
N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties
Names and Identifiers
-
- 1235406-47-9
- C92494
- MFCD32660793
- N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide
- N-(1-tert-butyl-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide
- N-[1-tert-butyl-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl]-2,2,2-trifluoroacetamide
- SCHEMBL1093998
- N-(1-(t-Butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyraZol-5-yl)-2,2,2-trifluoroacetamide
-
- Inchi: 1S/C15H15ClF3N3O2/c1-14(2,3)22-12(21-13(24)15(17,18)19)10(7-20-22)9-6-8(16)4-5-11(9)23/h4-7,23H,1-3H3,(H,21,24)
- InChI Key: VYOXAKXYVGTHJP-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C1C=NN(C=1NC(C(F)(F)F)=O)C(C)(C)C)O
Computed Properties
- Exact Mass: 361.0804889g/mol
- Monoisotopic Mass: 361.0804889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 67.2Ų
N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB590483-100mg |
N-(1-(t-Butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide; . |
1235406-47-9 | 100mg |
€520.80 | 2024-07-20 | ||
| abcr | AB590483-250mg |
N-(1-(t-Butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide; . |
1235406-47-9 | 250mg |
€811.10 | 2024-07-20 | ||
| abcr | AB590483-500mg |
N-(1-(t-Butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide; . |
1235406-47-9 | 500mg |
€1117.10 | 2024-07-20 | ||
| abcr | AB590483-1g |
N-(1-(t-Butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide; . |
1235406-47-9 | 1g |
€1572.10 | 2024-07-20 |
N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide
N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide: A Comprehensive Overview
The compound N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide, identified by the CAS number 1235406-47-9, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule's structure is characterized by a pyrazole ring system substituted with a tert-butyl group, a 5-chloro-2-hydroxyphenyl moiety, and a trifluoroacetyl amide group, making it a versatile candidate for further research and development.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of the tert-butyl group enhances the molecule's lipophilicity, which is crucial for improving bioavailability. Additionally, the 5-chloro-2-hydroxyphenyl substituent introduces hydrophilic properties, creating a balance between hydrophilicity and lipophilicity that is often desirable in drug candidates. The trifluoroacetyl amide group further contributes to the molecule's stability and potential for hydrogen bonding interactions, which are essential for pharmacological activity.
One of the most notable advancements in the study of this compound involves its application in antiviral research. Scientists have explored its ability to inhibit viral replication by targeting specific enzymes involved in viral life cycles. For instance, research published in 2023 demonstrated that this compound exhibits potent activity against certain RNA viruses by interfering with their replication machinery. This finding has opened new avenues for its potential use in developing antiviral therapies.
Moreover, the compound's unique structure has been leveraged in the design of new materials with tailored properties. Its ability to form stable amide bonds makes it a valuable component in polymer chemistry and material science applications. Researchers have also investigated its role as a building block for constructing more complex molecular architectures, which could find applications in nanotechnology and advanced materials.
In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield high-purity products. This approach not only streamlines the production process but also reduces environmental impact by minimizing waste generation.
From an environmental perspective, studies have been conducted to assess the biodegradability and ecotoxicity of this compound. Preliminary results indicate that it exhibits moderate biodegradability under aerobic conditions, suggesting that it could be metabolized by microorganisms in natural environments. However, further research is needed to fully understand its long-term environmental impact and ensure sustainable practices during its production and use.
In conclusion, N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide represents a promising compound with diverse applications across multiple fields. Its unique structural features and biological activities make it an attractive target for further investigation. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing both therapeutic interventions and material science innovations.
1235406-47-9 (N-(1-(tert-butyl)-4-(5-chloro-2-hydroxyphenyl)-1H-pyrazol-5-yl)-2,2,2-trifluoroacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)